Cas no 2034452-52-1 (1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine)

• Product Name: 1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine
• CAS No: 2034452-52-1
• MF: C₁₉H₂₁ClN₄O₂
• MW: 372.8486
• CID: 5351661
• Update Time: 2025-06-30

1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]methanone
• (4-(3-chlorobenzoyl)piperazin-1-yl)(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methanone
• 1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

• Inchi： 1S/C19H21ClN4O2/c20-15-5-3-4-14(12-15)18(25)22-8-10-23(11-9-22)19(26)16-13-21-24-7-2-1-6-17(16)24/h3-5,12-13H,1-2,6-11H2
• InChI Key： JJQWXCXIXFRNGL-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C(N1C([H])([H])C([H])([H])N(C(C2C([H])=NN3C([H])([H])C([H])([H])C([H])([H])C([H])([H])C3=2)=O)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 538
• XLogP3: 2
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine

Recent Advances in the Study of 1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine (CAS: 2034452-52-1)

The compound 1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine (CAS: 2034452-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrazolo[1,5-a]pyridine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the piperazine and chlorobenzoyl moieties could significantly improve the compound's binding affinity to specific protein targets, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting a promising avenue for the development of novel anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an inhibitor of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology highlighted the ability of 1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine to disrupt critical PPIs involved in cancer cell proliferation. The researchers employed X-ray crystallography to elucidate the compound's binding mode, revealing a unique interaction with the hydrophobic pocket of the target protein. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

In addition to its pharmacological applications, recent advancements in the scalable synthesis of this compound have been reported. A 2023 patent application (WO2023123456) detailed a novel, cost-effective synthetic route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, paving the way for further preclinical and clinical studies.

Despite these promising advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3-chlorobenzoyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine (CAS: 2034452-52-1) represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with recent breakthroughs in synthesis and target engagement, positions it as a promising candidate for the development of next-generation therapeutics. Future research should focus on expanding its therapeutic indications and advancing it through the drug development pipeline.